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Compound of Interest

Compound Name: 3-methylheptanedioyl-CoA

Cat. No.: B15550630 Get Quote

3-Methylheptanedioyl-CoA: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methylheptanedioyl-CoA is a branched-chain dicarboxylic acyl-coenzyme A molecule.

While not extensively characterized in scientific literature, its structure suggests a potential role

as an intermediate in fatty acid metabolism, particularly in pathways involving branched-chain

or dicarboxylic acids. This document provides a theoretical overview of its chemical structure,

predicted properties, a hypothetical metabolic pathway, and general experimental protocols for

its synthesis and analysis, based on current knowledge of similar acyl-CoA derivatives.

Chemical Structure and Properties
Based on its IUPAC name, the chemical structure of 3-methylheptanedioyl-CoA consists of a

seven-carbon dicarboxylic acid backbone (heptanedioic acid) with a methyl group at the 3-

position. One of the carboxyl groups is activated as a thioester with coenzyme A.

Table 1: Chemical Properties of 3-Methylheptanedioyl-CoA
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Property Value Source

Molecular Formula C₂₉H₄₈N₇O₁₈P₃S Calculated

Molecular Weight 935.7 g/mol Calculated

Physical State Solid (Predicted) Inferred

Melting Point Not Available -

Boiling Point Not Available -

Solubility in Water Soluble (Predicted) Inferred

CAS Registry Number Not Available -

Hypothetical Biological Role and Signaling Pathway
Dicarboxylic acids are typically metabolized in peroxisomes via β-oxidation. It is plausible that

3-methylheptanedioyl-CoA would undergo a similar metabolic fate. The presence of a methyl

group at the β-position relative to the thioester may necessitate the involvement of specific

enzymes to handle this branching.

Below is a hypothetical metabolic pathway for the degradation of 3-methylheptanedioyl-CoA,

drawing parallels with known pathways for branched-chain fatty acid oxidation.
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Hypothetical Metabolic Pathway of 3-Methylheptanedioyl-CoA

3-Methylheptanedioyl-CoA

Acyl-CoA Dehydrogenase

Oxidation

3-Methyl-2-heptenedioyl-CoA

Enoyl-CoA Hydratase

Hydration

3-Hydroxy-3-methylheptanedioyl-CoA

Aldolase/Lyase

Cleavage

Propionyl-CoA Glutaryl-CoA

Further Metabolism
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General Workflow for Custom Acyl-CoA Synthesis

Start: 3-Methylheptanedioic Acid

Activation with CDI in Anhydrous Solvent

3-Methylheptanedioyl-imidazolide

Thioesterification Reaction

Coenzyme A in Aqueous Buffer (pH 8.0)

Crude 3-Methylheptanedioyl-CoA Mixture

Reverse-Phase HPLC Purification

Pure 3-Methylheptanedioyl-CoA

Characterization (MS, NMR)

End Product
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To cite this document: BenchChem. [3-methylheptanedioyl-CoA chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550630#3-methylheptanedioyl-coa-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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